Cas no 50326-38-0 (2-Propanol,1,1'-[sulfonylbis(4,1-phenyleneoxy)]bis-)

• Product name: 2-Propanol,1,1'-[sulfonylbis(4,1-phenyleneoxy)]bis-
• CAS No: 50326-38-0
• MF: C₁₈H₂₂O₆S
• MW: 366.42868
• CID: 376571
• PubChem ID: 6452193

2-Propanol,1,1'-[sulfonylbis(4,1-phenyleneoxy)]bis- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol,1,1'-[sulfonylbis(4,1-phenyleneoxy)]bis-
• 1,1'-[sulphonylbis(p-phenyleneoxy)]dipropan-2-ol
• 1,1'-(Sulphonylbis(p-phenyleneoxy))dipropan-2-ol
• 1,1'-[sulfonylbis(benzene-4,1-diyloxy)]dipropan-2-ol
• 1,1'-{Sulfonylbis[(4,1-phenylene)oxy]}di(propan-2-ol)
• 50326-38-0
• DTXSID70964605
• NS00057097
• SCHEMBL9421505
• EINECS 256-544-6

• Inchi： InChI=1S/C18H22O6S/c1-13(19)11-23-15-3-7-17(8-4-15)25(21,22)18-9-5-16(6-10-18)24-12-14(2)20/h3-10,13-14,19-20H,11-12H2,1-2H3
• InChI Key： ZTUNUWXWAKQYMN-UHFFFAOYSA-N
• SMILES： CC(COC1=CC=C(C=C1)S(=O)(=O)C2=CC=C(C=C2)OCC(C)O)O

Computed Properties

• Exact Mass: 366.11376
• Monoisotopic Mass: 366.113709
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101
• XLogP3: 2.2

Experimental Properties

• Density: 1.274
• Boiling Point: 581.4°C at 760 mmHg
• Flash Point: 305.4°C
• Refractive Index: 1.571
• PSA: 93.06